Cas no 75113-47-2 (Hexanoic acid,6-[(2-ethyl-1-oxohexyl)amino]-)

• Product Name: Hexanoic acid,6-[(2-ethyl-1-oxohexyl)amino]-
• CAS No: 75113-47-2
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 572812
• PubChem ID: 173331
• Update Time: 2025-04-19

Hexanoic acid,6-[(2-ethyl-1-oxohexyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[(2-ethyl-1-oxohexyl)amino]-
• 6-(2-ethylhexanoylamino)hexanoic acid
• 6-[(2-ethyl-1-oxohexyl)amino]hexanoic acid
• 6-((2-Ethyl-1-oxohexyl)amino)hexanoic acid
• 6-[(2-ethylhexanoyl)amino]hexanoic acid
• Hexanoic acid, 6-((2-ethyl-1-oxohexyl)amino)-
• Hexanoic acid, 6-((2-ethylhexanoyl)amino)-
• 75113-47-2
• NS00060034
• EINECS 278-069-3
• Hexanoic acid, 6-[(2-ethyl-1-oxohexyl)amino]-
• SCHEMBL8041514
• DTXSID60888462

• Inchi： 1S/C14H27NO3/c1-3-5-9-12(4-2)14(18)15-11-8-6-7-10-13(16)17/h12H,3-11H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key： GRPDJDFTHPKLAT-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CCCC)NCCCCCC(=O)O

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų